Cas no 2138132-87-1 (1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo-
• CAS No: 2138132-87-1
• MF: C₁₁H₈O₄
• MW: 204.178823471069
• CID: 5258985
• Update Time: 2025-11-01

1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo-

• Inchi： 1S/C11H8O4/c1-6-2-3-8-7(4-6)5-9(10(12)13)15-11(8)14/h2-5H,1H3,(H,12,13)
• InChI Key： JBUUHGSODMRGMG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OC(=O)C2=CC=C(C)C=C2C=1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo-

1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- (CAS No. 2138132-87-1): A Comprehensive Overview

1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- (CAS No. 2138132-87-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound, characterized by its distinct molecular structure and functional groups, holds potential applications in various therapeutic areas and chemical processes.

The molecular formula of 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- is C₁₀H₈O₃, with a molecular weight of approximately 176.17 g/mol. The compound features a benzopyran core, which is a six-membered ring fused to a benzene ring, and includes a carboxylic acid group and a methyl group at specific positions. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In recent years, the study of benzopyran derivatives has been a focal point in the development of new pharmaceuticals. These compounds are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The specific structure of 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- suggests that it may exhibit similar or even enhanced biological activities compared to other benzopyran derivatives.

One of the key areas of research involving 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- is its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns worldwide. Studies have shown that certain benzopyran derivatives can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. The presence of the carboxylic acid group in 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- may enhance its ability to modulate inflammatory pathways.

Beyond its anti-inflammatory properties, 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- has also shown promise in cancer research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress. The antioxidant properties of benzopyran derivatives can help mitigate oxidative damage and potentially inhibit tumor growth. Additionally, the ability of these compounds to interfere with cell signaling pathways involved in cancer progression makes them attractive candidates for further investigation.

The synthesis of 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- involves several well-established organic reactions. One common approach is the condensation of a suitable aromatic aldehyde with a β-keto ester or β-diketone followed by cyclization and oxidation steps. The precise synthetic route can be tailored to optimize yield and purity, making it suitable for large-scale production if needed.

In the context of drug development, the pharmacokinetic and pharmacodynamic properties of 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- are crucial for its potential therapeutic applications. Preclinical studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles. Its stability under physiological conditions and low toxicity profile make it a promising candidate for further clinical evaluation.

The safety profile of 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- has been extensively studied in vitro and in animal models. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety evaluations are necessary before advancing to human clinical trials.

In conclusion, 1H-2-Benzopyran-3-carboxylic acid, 6-methyl-1-oxo- (CAS No. 2138132-87-1) represents a promising compound with potential applications in various therapeutic areas. Its unique molecular structure and functional groups contribute to its diverse biological activities, making it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for inflammatory diseases and cancer.